Cas no 27059-74-1 (but-2-enedioic acid; N,N-dimethyl-1-phenothiazin-10-yl-propan-2-amine)

• Product Name: but-2-enedioic acid; N,N-dimethyl-1-phenothiazin-10-yl-propan-2-amine
• CAS No: 27059-74-1
• MF: C₂₁H₂₄N₂O₄S
• MW: 400.491264343262
• CID: 289826
• PubChem ID: 6441486
• Update Time: 2025-04-19

but-2-enedioic acid; N,N-dimethyl-1-phenothiazin-10-yl-propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (10-(2-(Dimethylammonio)propyl)-10H-phenothiazinium) maleate
• but-2-enedioic acid
• N,N-dimethyl-1-(10H-phenothiazin-10-yl)propan-2-amine (2Z)-but-2-enedioate
• N,N-dimethyl-1-phenothiazin-10-yl-propan-2-amine
• 10-[2-(DIMETHYLAMINO)PROPYL]PHENOTHIAZINE MALEATE
• 9764B60L6Y
• EINECS 248-197-4
• 5992-13-2
• NS00081918
• Romergan
• Q27271968
• UNII-9764B60L6Y
• D08432
• J311.423F
• Romergan (TN)
• 27059-74-1
• SCHEMBL3682874
• 10-(2-(Dimethylamino)propyl)phenothiazine maleate
• 10H-PHENOTHIAZINE-10-ETHANAMINE, N,N,.ALPHA.-TRIMETHYL-, (2Z)-2-BUTENEDIOATE (1:1)
• EINECS 227-818-2
• Promethazine maleate
• ATOSIL MALEATE
• but-2-enedioic acid; N,N-dimethyl-1-phenothiazin-10-yl-propan-2-amine

• Inchi： 1S/C17H20N2S.C4H4O4/c1-13(18(2)3)12-19-14-8-4-6-10-16(14)20-17-11-7-5-9-15(17)19;5-3(6)1-2-4(7)8/h4-11,13H,12H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： JSYGKADGBBTFIQ-BTJKTKAUSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)CC(C)N(C)C.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 400.14582
• Monoisotopic Mass: 400.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 417
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Boiling Point: 403.7°Cat760mmHg
• Flash Point: 198°C
• PSA: 89.14